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Compound of Interest

2-Bromo-5-(2-
Compound Name: _
ethylhexyl)thiophene

cat. No.: B3030592

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the molecular weight of 2-Bromo-5-(2-
ethylhexyl)thiophene, a key building block in the synthesis of organic electronic materials. Its
precise molecular weight is a fundamental property for stoichiometric calculations in reaction
synthesis, material characterization, and drug development processes.

Molecular Formula and Structure

2-Bromo-5-(2-ethylhexyl)thiophene is an organobromine compound featuring a thiophene
ring substituted with a bromine atom and a 2-ethylhexyl group. This structure imparts desirable
solubility and electronic properties for applications in organic semiconductors and photovoltaic
devices.[1]

The molecular formula for this compound is C12H19BrS.[1][2]
Caption: 2D structure of 2-Bromo-5-(2-ethylhexyl)thiophene.

Calculation of Molecular Weight

The molecular weight (MW) is calculated by summing the atomic weights of each constituent
atom in the molecular formula. The calculation is based on the standard atomic weights
provided by the International Union of Pure and Applied Chemistry (IUPAC).
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The molecular formula C12H19BrS indicates the presence of:

12 Carbon atoms

19 Hydrogen atoms

1 Bromine atom

1 Sulfur atom

The following tables provide the standard atomic weights for these elements and the detailed
calculation of the molecular weight.

Table 1: Standard Atomic Weights of Constituent Elements

Standard Atomic Weight

Element Symbol

(amu)
Carbon C [12.0096, 12.0116]
Hydrogen H [1.00784, 1.00811][3][4][5]
Bromine Br [79.901, 79.907][6][7]
Sulfur S [32.059, 32.076][8]

Note: For many practical purposes, a conventional, single-value atomic weight is used.

Table 2: Molecular Weight Calculation
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Atomic Weight Total Weight

Element Symbol Count

(amu) (amu)
Carbon C 12 12.011 144132
Hydrogen H 19 1.008 19.152
Bromine Br 1 79.904 79.904
Sulfur S 1 32.065 32.065
Total 275.253

The calculated molecular weight of 2-Bromo-5-(2-ethylhexyl)thiophene is approximately
275.25 g/mol .[1][2]

Experimental Protocol for Molecular Weight
Determination

While the molecular weight can be accurately calculated from the molecular formula,
experimental verification is a critical component of compound characterization. The primary
technique used for determining the molecular weight of a pure substance is Mass
Spectrometry.

Mass Spectrometry Workflow

The general workflow for determining the molecular mass of a compound like 2-Bromo-5-(2-
ethylhexyl)thiophene using mass spectrometry is outlined below.

Mass Spectrometry Workflow

Sample Preparation lonization Mass Analysis Detection Data Analysis
(Dissolution in a volatile solvent) (e.g., ESI, APCI, MALDI) (e.g., Quadrupole, TOF) (lon Detector) (Mass-to-charge ratio spectrum)

Click to download full resolution via product page

Caption: General workflow for mass spectrometry.
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Methodology:

o Sample Preparation: A small, pure sample of 2-Bromo-5-(2-ethylhexyl)thiophene is
dissolved in a suitable volatile organic solvent, such as methanol or acetonitrile.

 lonization: The sample solution is introduced into the mass spectrometer. An ionization
technique, such as Electrospray lonization (ESI) or Atmospheric Pressure Chemical
lonization (APCI), is used to generate gas-phase ions of the molecule.

e Mass Analysis: The generated ions are then separated based on their mass-to-charge ratio
(m/z) by a mass analyzer, for instance, a Time-of-Flight (TOF) or quadrupole analyzer.

o Detection: An ion detector records the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular
ion [M]* or a protonated molecule [M+H]*. The m/z value of this peak provides the
experimental molecular weight. Due to the natural isotopic abundance of bromine (°Br and
81Br), the mass spectrum will exhibit a characteristic isotopic pattern with two major peaks of
nearly equal intensity separated by approximately 2 Da, confirming the presence of a single
bromine atom.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromo-5-(2-ethylhexyl)thiophene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3030592#molecular-weight-of-2-bromo-5-2-
ethylhexyl-thiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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